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Compound Name:
1-(4-Methoxy-2-

nitrophenyl)ethanone

Cat. No.: B1625792 Get Quote

An In-depth Technical Guide to 1-(4-Methoxy-2-nitrophenyl)ethanone

This guide provides a detailed overview of the chemical and physical properties of 1-(4-
Methoxy-2-nitrophenyl)ethanone, alongside a comparative analysis with its structural

isomers. While specific experimental data for this compound is limited in publicly available

literature, this document compiles relevant information on its synthesis and potential biological

relevance by examining closely related compounds. This guide is intended for researchers,

scientists, and professionals in the field of drug development and chemical synthesis.

Physicochemical Properties
The molecular weight of 1-(4-Methoxy-2-nitrophenyl)ethanone is 195.18 g/mol , as

calculated from its chemical formula, C9H9NO4. Detailed physicochemical properties,

alongside those of its isomers and related compounds, are presented in Table 1 for

comparative analysis.

Table 1: Physicochemical Properties of 1-(4-Methoxy-2-nitrophenyl)ethanone and Related

Compounds
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Compound Name Molecular Formula
Molecular Weight (
g/mol )

CAS Number

1-(4-Methoxy-2-

nitrophenyl)ethanone
C9H9NO4 195.18 Not available

1-(4-Methoxy-3-

nitrophenyl)ethanone[

1]

C9H9NO4 195.18 6277-38-9

1-(4,5-Dimethoxy-2-

nitrophenyl)ethanone[

2][3]

C10H11NO5 225.2 4101-32-0

1-(4-

Methoxyphenyl)-2-(2-

nitrophenyl)ethanone[

4][5]

C15H13NO4 271.27 58751-64-7

1-(4-Hydroxy-5-

methoxy-2-

nitrophenyl)ethanone

C9H9NO5 211.17 418759-58-7

Synthesis and Experimental Protocols
While a specific, validated synthesis protocol for 1-(4-Methoxy-2-nitrophenyl)ethanone is not

readily available in the cited literature, the synthesis of a structurally similar compound, 1-(4,5-

dimethoxy-2-nitrophenyl)ethanone, has been described in detail[2][6]. This process involves the

nitration of 3,4-dimethoxyacetophenone. Researchers may be able to adapt this methodology

for the synthesis of 1-(4-Methoxy-2-nitrophenyl)ethanone by using 4-methoxyacetophenone

as the starting material.

Example Experimental Protocol: Synthesis of 1-(4,5-
dimethoxy-2-nitrophenyl)ethanone[2][7]

Nitration: A solution of 3,4-dimethoxyacetophenone (1,500 g) in 17% nitric acid (1,400 g) is

prepared at a temperature of 5 to 10 °C.
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This solution is then slowly added dropwise to a solution of 67% nitric acid (8430 g) and

sodium nitrite (18 g). The addition is controlled to be completed within 2 to 3 hours.

The reaction mixture is stirred for an additional 1 to 2 hours at 5 to 10 °C after the dropwise

addition is complete.

Work-up: Cold water (7.5 L) is added to dilute the reaction mixture, which is then stirred for

30 minutes.

The mixture is filtered, and the filter cake is washed with water (30 L).

The resulting solid product is re-suspended in water (7.5 L) and neutralized with aqueous

sodium bicarbonate to a neutral pH.

The product is filtered again and washed with water (7 L).

Finally, the product is dried under reduced pressure to yield 3,4-dimethoxy-6-

nitroacetophenone.

The following diagram illustrates the general workflow for the synthesis of a nitrated

acetophenone derivative, based on the described protocol.

Synthesis Workflow

Starting Material:
3,4-dimethoxyacetophenone

Nitration:
Nitric acid, Sodium nitrite

5-10°C

1 Work-up:
Dilution, Filtration,

Neutralization

2 Final Product:
1-(4,5-dimethoxy-2-nitrophenyl)ethanone

3

Click to download full resolution via product page

A generalized workflow for the synthesis of a nitrated acetophenone derivative.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1625792?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1625792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential Applications in Drug Development
The applications of 1-(4-Methoxy-2-nitrophenyl)ethanone are not well-documented.

However, the broader class of 4-methoxy acetophenones serves as key intermediates in

various industries.[7]

Pharmaceutical Intermediates: 4-Methoxy acetophenone is utilized in the synthesis of

various active pharmaceutical ingredients (APIs), including analgesics and anti-inflammatory

drugs.[7] The introduction of a nitro group, as in 1-(4-Methoxy-2-nitrophenyl)ethanone,

could modulate its biological activity and provide a scaffold for novel therapeutics.

Organic Synthesis: These compounds are valuable building blocks in the synthesis of

heterocyclic compounds, which are important in the development of dyes and

agrochemicals.[7]

Fragrance and Flavor Industry: The parent compound, 4-methoxy acetophenone, is used in

perfumes and as a flavoring agent.[7] However, the presence of a nitro group would likely

alter the scent profile significantly.

Potential Involvement in Signaling Pathways
Direct evidence of 1-(4-Methoxy-2-nitrophenyl)ethanone's involvement in cellular signaling is

not available. However, studies on structurally related compounds suggest potential areas of

investigation. For instance, 1-(5-bromo-2-hydroxy-4-methoxyphenyl)ethanone, an

acetophenone derivative, has been shown to suppress pro-inflammatory responses by

inhibiting the NF-κB and MAPK signaling pathways in activated microglia.[8] This suggests that

other substituted methoxyphenyl ethanones could exhibit similar immunomodulatory effects.

The MAPK signaling pathway is also known to be activated by compounds like 4-Methoxy-

TEMPO.[9]

The following diagram illustrates the inhibitory effect of a related acetophenone derivative on

the NF-κB and MAPK signaling pathways.
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Inhibitory Action on NF-κB and MAPK Pathways
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Inhibition of NF-κB and MAPK pathways by a related acetophenone derivative.

Conclusion
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1-(4-Methoxy-2-nitrophenyl)ethanone is a nitroaromatic compound with a calculated

molecular weight of 195.18 g/mol . While specific experimental data and documented

applications for this compound are scarce, its structural similarity to other biologically active

and synthetically useful acetophenones suggests its potential as an intermediate in

pharmaceutical and chemical manufacturing. The synthesis protocol for a related compound

provides a potential starting point for its laboratory preparation. Furthermore, the observed anti-

inflammatory activity of a similar molecule through the inhibition of key signaling pathways

highlights a promising area for future research into the biological effects of 1-(4-Methoxy-2-
nitrophenyl)ethanone. Further investigation is warranted to fully characterize its properties

and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1625792#1-4-methoxy-2-nitrophenyl-ethanone-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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